Cas no 2156817-19-3 (methyl 2-amino-2-(2-hydroxy-2-methylcyclopentyl)acetate)

• Product Name: methyl 2-amino-2-(2-hydroxy-2-methylcyclopentyl)acetate
• CAS No: 2156817-19-3
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 6240228
• PubChem ID: 165507834
• Update Time: 2025-06-08

methyl 2-amino-2-(2-hydroxy-2-methylcyclopentyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(2-hydroxy-2-methylcyclopentyl)acetate
• 2156817-19-3
• EN300-1299078

• Inchi： 1S/C9H17NO3/c1-9(12)5-3-4-6(9)7(10)8(11)13-2/h6-7,12H,3-5,10H2,1-2H3
• InChI Key： MATJWLNXYWGXTO-UHFFFAOYSA-N
• SMILES： OC1(C)CCCC1C(C(=O)OC)N

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl 2-amino-2-(2-hydroxy-2-methylcyclopentyl)acetate

Introduction to Methyl 2-amino-2-(2-hydroxy-2-methylcyclopentyl)acetate (CAS No. 2156817-19-3)

Methyl 2-amino-2-(2-hydroxy-2-methylcyclopentyl)acetate, identified by its CAS number 2156817-19-3, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in various scientific domains, particularly in the development of novel therapeutic agents and biochemical studies.

The molecular structure of methyl 2-amino-2-(2-hydroxy-2-methylcyclopentyl)acetate consists of a cyclopentane ring substituted with hydroxyl and methyl groups, coupled with an acetic acid moiety. This distinctive arrangement imparts specific chemical properties that make it a valuable candidate for further investigation. The presence of both amino and hydroxyl functional groups enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with complex cyclic structures. The cyclopentane ring, a common motif in many biologically active molecules, is known for its ability to mimic natural products and facilitate interactions with biological targets. The incorporation of both hydroxyl and methyl groups into this framework further modulates the compound's properties, potentially enhancing its binding affinity and metabolic stability.

Current research in the field of drug discovery has highlighted the importance of structural diversity in identifying novel therapeutic entities. Methyl 2-amino-2-(2-hydroxy-2-methylcyclopentyl)acetate represents a promising candidate due to its unique structural features and potential biological activity. Studies have begun to explore its interactions with various biological targets, including enzymes and receptors involved in critical metabolic pathways.

One of the most compelling aspects of methyl 2-amino-2-(2-hydroxy-2-methylcyclopentyl)acetate is its potential role as a building block in the synthesis of more complex molecules. Its reactive sites allow for further functionalization, enabling chemists to design derivatives with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where precise control over molecular structure is essential for optimizing pharmacological activity.

The synthesis of methyl 2-amino-2-(2-hydroxy-2-methylcyclopentyl)acetate presents both challenges and opportunities for synthetic chemists. The need to maintain the integrity of the cyclopentane ring while introducing functional groups requires careful planning and execution. Advances in synthetic methodologies have made it possible to achieve high yields and purity levels, facilitating further research into its applications.

In academic settings, methyl 2-amino-2-(2-hydroxy-2-methylcyclopentyl)acetate has been used as a model compound to study reaction mechanisms and develop new synthetic strategies. Its unique structure provides insights into how molecular architecture influences chemical behavior, contributing to our understanding of broader chemical principles. These studies not only advance fundamental knowledge but also lay the groundwork for future applications in drug development.

The pharmaceutical industry has taken notice of the potential of methyl 2-amino-2-(2-hydroxy-2-methylcyclopentyl)acetate as a lead compound for drug discovery. Researchers are exploring its interactions with target proteins and assessing its efficacy in preclinical models. Early results suggest that this compound may exhibit promising therapeutic effects in various disease conditions, warranting further investigation.

As our understanding of biological systems continues to evolve, the demand for structurally diverse compounds like methyl 2-amino-2-(2-hydroxy-2-methylcyclopentyl)acetate will only increase. Its unique properties make it a valuable tool for studying complex biological processes and developing innovative treatments. The ongoing research in this area holds great promise for advancing both scientific knowledge and therapeutic options.

In conclusion, methyl 2-amino-2-(2-hydroxy-2-methylcyclopentyl)acetate (CAS No. 2156817-19-3) is a compound with significant potential in chemical and biomedical research. Its unique structural features, coupled with its reactivity and biological relevance, make it a compelling subject for further study. As research continues to uncover new applications and therapeutic possibilities, this compound is poised to play a vital role in the advancement of science and medicine.